Cas no 50870-44-5 (1-(4-bromo-3-methoxyphenyl)ethan-1-one)

• Product Name: 1-(4-bromo-3-methoxyphenyl)ethan-1-one
• CAS No: 50870-44-5
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD17169058
• CID: 1091124
• PubChem ID: 25140022
• Update Time: 2025-04-20

1-(4-bromo-3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methoxyphenyl)ethanone
• 1-(4-bromo-3-methoxyphenyl)ethan-1-one

• MDL： MFCD17169058
• Inchi： 1S/C9H9BrO2/c1-6(11)7-3-4-8(10)9(5-7)12-2/h3-5H,1-2H3
• InChI Key： IDLRGDVPTYMFSL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 31.5-32.0 ºC
• Boiling Point: 292.7±25.0 ºC (760 Torr),
• Flash Point: 130.8±23.2 ºC,
• Solubility: Very slightly soluble (0.48 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones